![molecular formula C9H18O3 B8137643 3-Hydroxy-7-methyloctanoic acid](/img/structure/B8137643.png)
3-Hydroxy-7-methyloctanoic acid
Overview
Description
3-Hydroxy-7-methyloctanoic acid is a useful research compound. Its molecular formula is C9H18O3 and its molecular weight is 174.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Inhibitory Role in Enzymatic Processes : A study discovered that a compound related to 3-Hydroxy-7-methyloctanoic acid plays a significant role in inhibiting enzymes like aminopeptidase B and leucine aminopeptidase. This was demonstrated through the X-ray structure determination of a similar compound (Nakamura et al., 1976).
Application in Pheromone Synthesis : The synthesis of similar compounds, such as 4-methyloctanoic acid, has been explored for use in olfactory trapping of certain beetles, indicating potential applications in pest control (Ragoussis et al., 2007).
Environmental Marker Analysis : A method for quantitative profiling of 3-hydroxy fatty acids (closely related to this compound) in environmental samples was developed, suggesting its use in estimating endotoxin levels in various samples (Uhlig et al., 2016).
Perfume and Aroma Industry Applications : The synthesis of Methyl 3-methyloctanoate, a key perfume component derived from a similar compound, has been explored for use in cosmetics, drinks, and foods (Kim et al., 2005).
Potential in Wine Aroma : A volatile component, 4-hydroxy-3-methyloctanoic acid gamma-lactone, identified in oak-aged wines, suggests its extraction from oak wood during aging and its influence on the aroma of wines (Kepner et al., 1972).
Medical Imaging Applications : Compounds like [1-11C]-3-(R,S)-methylocatanoic acid have shown potential as PET markers for imaging medium-chain fatty acid metabolism in vivo (Kawashima et al., 1997).
Antimicrobial and Antiproliferative Effects : A study on derivatives of 3-hydroxyoctanoic acid, a similar compound, showed antimicrobial activity against various bacteria and fungi but limited antiproliferative effects on mammalian cells (Radivojević et al., 2015).
Metabolic Studies : Metabolism of related compounds like 2-Methyloctanoic acid by liver mitochondria was investigated, highlighting its potential role in biochemical pathways (Dean & Whitehouse, 1966).
properties
IUPAC Name |
3-hydroxy-7-methyloctanoic acid | |
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InChI |
InChI=1S/C9H18O3/c1-7(2)4-3-5-8(10)6-9(11)12/h7-8,10H,3-6H2,1-2H3,(H,11,12) | |
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InChI Key |
URSDOFWLDXJRKM-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(C)CCCC(CC(=O)O)O | |
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Molecular Formula |
C9H18O3 | |
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Molecular Weight |
174.24 g/mol | |
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